
Steviol glycosides chemical structure and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Stevia Powder

Cat. No.: B7908634 Get Quote

An In-Depth Technical Guide to Steviol Glycosides: Chemical Structure and Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction
Steviol glycosides are a class of natural, high-intensity sweeteners extracted from the leaves of

the plant Stevia rebaudiana (Bertoni) Bertoni.[1][2] These compounds are glycosides of the

diterpene steviol and are valued commercially as non-caloric sugar substitutes in a wide range

of food and beverage products.[1][3] Their popularity stems from their natural origin, stability

under various processing conditions, and negligible caloric content, as they are not

metabolized by the human body.[3][4] This guide provides a detailed technical overview of the

chemical structures, physicochemical properties, and biological interactions of the principal

steviol glycosides.

Chemical Structure
The fundamental building block of all steviol glycosides is the aglycone diterpene, steviol.[1][5]

The diversity of these sweet compounds arises from the attachment of various sugar moieties

(primarily glucose, but also rhamnose and xylose) to the steviol core at two specific positions: a

hydroxyl group at C-13 and a carboxyl group at C-19.[1][2][6]

The molecules can be conceptualized as a central steviol unit where the carboxyl hydrogen at

C-19 is replaced by a glucose molecule to form an ester, and the hydroxyl hydrogen at C-13 is
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substituted with different combinations of sugar units to form an acetal.[6]

Figure 1: Core Chemical Structure of Steviol
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Figure 2: General Structure of Steviol Glycosides
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Figure 3: General Workflow for Steviol Glycoside Extraction
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Figure 4: Taste Perception Signaling Pathway for Steviol Glycosides
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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